3-{[1-(4-methyl-1,3-thiazol-2-yl)piperidin-4-yl]methoxy}-5,6,7,8-tetrahydrocinnoline

• IUPAC Name: 4-methyl-2-[4-(5,6,7,8-tetrahydrocinnolin-3-yloxymethyl)piperidin-1-yl]-1,3-thiazole
• InChI: InChI=1S/C18H24N4OS/c1-13-12-24-18(19-13)22-8-6-14(7-9-22)11-23-17-10-15-4-2-3-5-16(15)20-21-17/h10,12,14H,2-9,11H2,1H3
• InChI Key: YUXJMMSSFJZHKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)N2CCC(CC2)COC3=NN=C4CCCCC4=C3
• Molecular Formula: C18H24N4OS
• Molecular Weight: 344.5 g/mol
• CAS No.: 2320150-26-1

Description

3-{[1-(4-methyl-1,3-thiazol-2-yl)piperidin-4-yl]methoxy}-5,6,7,8-tetrahydrocinnoline is a useful research compound. Its molecular formula is C18H24N4OS and its molecular weight is 344.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolic and Pharmacokinetic Research

Compounds with intricate structures similar to "4-Methyl-2-(4-(((5,6,7,8-tetrahydrocinnolin-3-yl)oxy)methyl)piperidin-1-yl)thiazole" are often subjects of metabolic and pharmacokinetic studies. For example, N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868), a novel orexin 1 and 2 receptor antagonist, was studied for its disposition and metabolism in humans. This research highlighted the comprehensive metabolic pathways and the pharmacokinetic profile of SB-649868, indicating the importance of such studies in understanding drug behavior in the body (Renzulli et al., 2011).

Therapeutic Applications

Complex molecules often have therapeutic applications, as seen in studies involving compounds like "4-Methylpyrazole" (fomepizole), which is used as an antidote for toxic alcohol poisoning. While "4-Methylpyrazole" itself is distinct, it demonstrates how structurally complex compounds can serve critical roles in medical treatments, particularly in inhibiting specific enzymes or pathways (Jurgensmeier et al., 2007).

Drug Interaction and Side Effects

Research into compounds like "4-Methyl-2-(4-(((5,6,7,8-tetrahydrocinnolin-3-yl)oxy)methyl)piperidin-1-yl)thiazole" can also extend into studies of drug interactions and potential side effects. For instance, the metabolic fate of irinotecan (CPT-11) and its correlation with diarrhea highlights the importance of understanding how drugs are metabolized and the potential for adverse effects. Such research is crucial for optimizing therapeutic efficacy while minimizing side effects (Gupta et al., 1994).